2-(Aminomethyl)-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid;dihydrochloride

• IUPAC Name: 2-(aminomethyl)-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid;dihydrochloride
• InChI: InChI=1S/C9H9N3O2.2ClH/c10-3-7-2-5-1-6(9(13)14)4-11-8(5)12-7;;/h1-2,4H,3,10H2,(H,11,12)(H,13,14);2*1H
• InChI Key: RXFUKTCROAFHOV-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C=C(NC2=NC=C1C(=O)O)CN.Cl.Cl
• Molecular Formula: C9H11Cl2N3O2
• Molecular Weight: 264.11 g/mol
• CAS RN: 2361679-35-6

Description

The compound is a derivative of pyridine, which is a basic heterocyclic organic compound with the chemical formula C5H5N. Pyridine is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom. The pyridine ring occurs in many important compounds, including azines and the vitamins niacin and pyridoxine.

Synthesis Analysis

While specific synthesis methods for this compound are not available, aminopyridines and their derivatives can be synthesized through various methods. For instance, Chichibabin amination is a method used to synthesize aminopyridines. In another study, substituted ethyl esters of 2-aminomethyl-5-hydroxy-1H-indole-3-carboxylic acids were prepared from 1-substituted ethyl esters of 5-hydroxy-2-methyl-1H-indole-3-carboxylic acids.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic methods and confirmed with the help of computational methods. The InChI code for a similar compound, 2-(aminomethyl)isonicotinic acid dihydrochloride, is provided in one of the search results.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various analytical techniques. For a similar compound, 2-(aminomethyl)isonicotinic acid dihydrochloride, the molecular weight is given as 225.07.

Scientific Research Applications

As an alternative, you may consider searching through scientific databases or contacting suppliers directly for technical documents and peer-reviewed papers that might offer the detailed analysis you’re looking for. .

Safety And Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Proper handling and disposal procedures should be followed to ensure safety.